Cas no 1805134-97-7 (Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805134-97-7
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4840397
• Update Time: 2025-05-21

Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-17-7-3-5(9(16)18-2)8(6(4-14)15-7)19-10(11,12)13/h3H,4,14H2,1-2H3
• InChI Key： HZKHZXROLRGJNV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)OC)C=C(N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805134-97-7): A Comprehensive Overview

Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1805134-97-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an amino methyl group, a methoxy group, a trifluoromethoxy group, and a carboxylate ester moiety, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate makes it a versatile intermediate in synthetic chemistry. The combination of electron-withdrawing and electron-donating groups within the molecule influences its reactivity and interaction with biological targets. Specifically, the amino methyl group (–NHCH₂–) introduces basicity and potential nucleophilicity, while the methoxy (–OCH₃) and trifluoromethoxy (–OCF₃) groups contribute to both steric hindrance and electronic modulation. The carboxylate ester (–COOCH₃) functionality provides a site for further derivatization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Pyridines are well-documented for their roles in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The specific arrangement of substituents in Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate suggests that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple functional groups allows for selective modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the trifluoromethoxy group is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the amino methyl group can serve as a linker for further conjugation with other bioactive molecules, leading to the development of prodrugs or targeted delivery systems.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their electronic properties, leading to improved bioavailability and efficacy. In the case of Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate, the trifluoromethoxy substituent may contribute to enhanced binding interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to install the desired functional groups in the correct positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve high yields and purity.

The analytical characterization of this compound is crucial for ensuring its identity and purity before it can be used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. Additionally, X-ray crystallography may be used to determine its solid-state structure if single crystals can be obtained.

In terms of biological evaluation, Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has shown promise in preliminary assays targeting specific enzymes or receptors. For example, it may exhibit inhibitory activity against kinases or other enzymes implicated in cancer progression. Furthermore, its ability to cross the blood-brain barrier could make it relevant for treating neurological disorders. However, comprehensive pharmacological studies are still needed to fully elucidate its therapeutic potential.

The development of novel drug candidates often involves iterative optimization based on structural modifications and biological testing. Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate serves as a valuable building block for generating analogues with enhanced properties. By systematically altering substituents or introducing new functional groups, researchers can explore different chemical space and identify more effective drug candidates.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. While Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has not yet been subjected to extensive toxicological studies, its structural features suggest that it may possess favorable safety characteristics. However, thorough preclinical testing is essential to evaluate potential side effects or interactions with other drugs.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can predict how Methyl 2-(aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate interacts with biological targets at the atomic level. This information can guide synthetic efforts by identifying key interactions that need to be optimized for improved efficacy and selectivity.

In conclusion, Methyl 2-(aminomethyl)-6-meth oxy-3-(trifluor om eth oxy)py rid ine -4 -car box ylate (CAS No. 1805134-97-7) is a structurally complex pyridine derivative with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel drug candidates targeting various diseases. While further studies are needed to fully understand its biological activity and safety profile, this compound represents an exciting opportunity for innovation in medicinal chemistry.